Cas no 1212008-99-5 ([1,3-Bis(2,6-di-i-propylphenyl)-4,5-dihydroimidazol-2-ylidene]-[2-i-propoxy-5-(trifluoroacetamido)phenyl]methyleneruthenium(II) dichloride omega CS1)

• Product Name: [1,3-Bis(2,6-di-i-propylphenyl)-4,5-dihydroimidazol-2-ylidene]-[2-i-propoxy-5-(trifluoroacetamido)phenyl]methyleneruthenium(II) dichloride omega CS1
• CAS No: 1212008-99-5
• MF: C₃₉H₅₀Cl₂F₃N₃O₂Ru
• MW: 821.80441904068
• MDL: MFCD12545950
• CID: 855157
• PubChem ID: 91827574
• Update Time: 2025-04-19

[1,3-Bis(2,6-di-i-propylphenyl)-4,5-dihydroimidazol-2-ylidene]-[2-i-propoxy-5-(trifluoroacetamido)phenyl]methyleneruthenium(II) dichloride omega CS1 Chemical and Physical Properties

Names and Identifiers

• [1,3-Bis(2,6-di-i-propylphenyl)-4,5-dihydroimidazol-2-ylidene]-[2-i-propoxy-5-(trifluoroacetamido)phenyl]methyleneruthenium(II) dichloride omega CS1
• [1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro-[(2-isopropoxy)(5-trifluoroacetamido)benzylidene]ruthenium(II)
• [1,3-Bis(2,6-di-i-propylphenyl)-4,5-dihydroimidazol-2-ylidene]-[2-i-propoxy-5-(trifluoroacetamido)phenyl]methyleneruthenium(II) dichloride M71-S1Pr
• Umicore M71 SIPr
• [1,3-bis[2,6-di(propan-2-yl)phenyl]imidazolidin-2-ylidene]-dichloro-[[2-propan-2-yloxy-5-[(2,2,2-trifluoroacetyl)amino]phenyl]methylidene]ruthenium
• [1,3-Bis(2,6-di-i-propylphenyl)-4,5-dihydroimidazol-2-ylidene]-[2-i-propoxy-5-(trifluoroacetamido)phenyl]methyleneruthenium(II) dichloride
• SY070835
• MFCD12545950
• 1212008-99-5
• [1,3-Bis(2,6-diisopropylphenyl)imidazolidin-2-ylidene][2-isopropoxy-5-(2,2,2-trifluoroacetamido)benzylidene]ruthenium(VI) Chloride
• [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-2-imidazolidinylidene]dichloro[[2-(1-methylethoxy)-5-[(2,2,2-trifluoroacetyl)amino]phenyl]methylene]-ruthenium

• MDL： MFCD12545950
• Inchi： 1S/C27H38N2.C12H12F3NO2.2ClH.Ru/c1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8;1-7(2)18-10-5-4-9(6-8(10)3)16-11(17)12(13,14)15;;;/h9-14,18-21H,15-16H2,1-8H3;3-7H,1-2H3,(H,16,17);2*1H;/q;;;;+2/p-2
• InChI Key： UKUOIAIRKSRWAN-UHFFFAOYSA-L
• SMILES： [Ru](=CC1C=C(C=CC=1OC(C)C)NC(C(F)(F)F)=O)(=C1N(C2C(=CC=CC=2C(C)C)C(C)C)CCN1C1C(=CC=CC=1C(C)C)C(C)C)(Cl)Cl

Computed Properties

• Exact Mass: 815.2312
• Monoisotopic Mass: 821.227558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.81